Cas no 318247-50-6 (5-[(2-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-[(2-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 318247-50-6
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 5704610
• PubChem ID: 1476532
• Update Time: 2023-10-15

5-[(2-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Chlorophenyl)thio]-1-methyl-3-phenyl-1H-pyrazole-4-carboxaldehyde
• 5-(2-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazole-4-carbaldehyde
• AKOS005089913
• 5-[(2-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
• 318247-50-6
• 4K-318S
• DTXSID701152265
• 1H-Pyrazole-4-carboxaldehyde, 5-[(2-chlorophenyl)thio]-1-methyl-3-phenyl-
• 5-[(2-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C17H13ClN2OS/c1-20-17(22-15-10-6-5-9-14(15)18)13(11-21)16(19-20)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key： PRDGDACLIUJNAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1=C(C=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 328.0437119g/mol
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 474.8±45.0 °C(Predicted)
• pka: -1.30±0.10(Predicted)